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Compound of Interest

Compound Name: 2,3-dibromobenzoic Acid

Cat. No.: B3025340

For researchers, scientists, and professionals in drug development, ensuring laboratory safety
is paramount, especially when handling specialized chemical reagents. This guide provides
essential, immediate safety and logistical information for the handling and disposal of 2,3-
dibromobenzoic acid, fostering a culture of safety and building trust in laboratory operations.

l. Immediate Safety and Handling Precautions

When working with 2,3-dibromobenzoic acid, adherence to strict safety protocols is crucial to
mitigate potential risks. Based on information for closely related halogenated benzoic acids,
this compound should be handled with care as it is likely an irritant to the skin, eyes, and
respiratory system.

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

o Hand Protection: Wear nitrile or other chemically resistant gloves.
e Body Protection: A lab coat must be worn to protect against skin contact.
Engineering Controls:

 All handling of 2,3-dibromobenzoic acid, including weighing and solution preparation,
should be conducted within a certified chemical fume hood to prevent the inhalation of dust
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or vapors.

o Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.

Handling Procedures:

e Avoid the formation of dust when handling the solid compound.
e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the laboratory.

Il. First Aid Measures

In case of accidental exposure, immediate action is necessary:

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area immediately with
plenty of soap and water. If skin irritation occurs, seek medical advice.

o Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing and seek medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

lll. Physical and Chemical Properties

A summary of the key quantitative data for 2,3-dibromobenzoic acid is provided in the table
below for easy reference.
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Property Value

CAS Number 603-78-1[1][2][3]

Molecular Formula C7H4Br202[1][4]

Molecular Weight 279.91 g/mol [1]

Appearance Off-white solid (inferred from related
compounds)

Melting Point 154-156 °C

Water Solubility Very slightly soluble (0.31 g/L at 25 °C)[4]

IV. Operational and Disposal Plan

A systematic approach to the use and disposal of 2,3-dibromobenzoic acid is essential for
laboratory safety and environmental responsibility.

Experimental Workflow:

The following diagram illustrates the standard workflow for handling 2,3-dibromobenzoic acid
from initial preparation to final disposal.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.alachem.co.jp/en/product/603-78-1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11268165.htm
https://store.apolloscientific.co.uk/product/23-dibromobenzoic-acid
https://www.alachem.co.jp/en/product/603-78-1
https://www.guidechem.com/encyclopedia/2-3-dibromobenzoic-acid-dic487751.html
https://www.alachem.co.jp/en/product/603-78-1
https://www.guidechem.com/encyclopedia/2-3-dibromobenzoic-acid-dic487751.html
https://www.benchchem.com/product/b3025340?utm_src=pdf-body
https://www.benchchem.com/product/b3025340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 2,3-Dibromobenzoic Acid
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Safe handling and disposal workflow for 2,3-dibromobenzoic acid.
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Disposal Plan:

2,3-Dibromobenzoic acid is a halogenated organic compound and must be disposed of as
hazardous waste.[5] Improper disposal can lead to environmental contamination.

Step-by-Step Disposal Protocol:

e Waste Segregation: Do not mix halogenated organic waste with non-halogenated waste
streams.[5][6] Collect all waste containing 2,3-dibromobenzoic acid, including
contaminated items like weighing paper, gloves, and pipette tips, in a designated hazardous
waste container for halogenated organics.[5]

» Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
the full chemical name "2,3-dibromobenzoic acid," and the primary hazards (e.qg., "Irritant,”
"Halogenated Organic Waste").[5] The date of waste accumulation should also be clearly
marked.

o Waste Storage: Store the sealed waste container in a designated satellite accumulation area
within the laboratory.[5] This area should be away from incompatible materials. For liquid
waste, secondary containment should be used.

» Final Disposal: Arrange for the pickup and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.[5] Never dispose of 2,3-dibromobenzoic acid down the drain or
in the regular trash.[5] The common method for the final disposal of halogenated organic
waste is incineration at a permitted hazardous waste facility.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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